Cas no 55686-92-5 (6-Chloro-2-(1-piperazinyl)quinoxaline)

6-Chloro-2-(1-piperazinyl)quinoxaline structure
55686-92-5 structure
Product Name:6-Chloro-2-(1-piperazinyl)quinoxaline
CAS No:55686-92-5
MF:C12H13ClN4
MW:248.71142077446
CID:2108133
Update Time:2023-08-03

6-Chloro-2-(1-piperazinyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2-(1-piperazinyl)Quinoxaline
    • 6-chloro-2-piperazin-1-yl-quinoxaline
    • 6-Chloro-2-(1-piperazinyl)quinoxaline
    • Inchi: 1S/C12H13ClN4/c13-9-1-2-10-11(7-9)15-8-12(16-10)17-5-3-14-4-6-17/h1-2,7-8,14H,3-6H2
    • InChI Key: PSJNXVYMPJQNGI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=CC(=N2)N1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Topological Polar Surface Area: 41
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